![molecular formula C11H10F3NO6S2 B256563 Ethyl ({2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}sulfanyl)acetate](/img/structure/B256563.png)
Ethyl ({2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}sulfanyl)acetate
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Overview
Description
Ethyl ({2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}sulfanyl)acetate, also known as NTFMSAA, is a chemical compound that has been widely used in scientific research. This compound is a derivative of 2-nitrobenzenesulfenyl chloride and ethyl acetate. The purpose of
Mechanism of Action
The mechanism of action of Ethyl ({2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}sulfanyl)acetate involves the reaction of the nitro group with the thiol group to form a nitrosothiol intermediate. This intermediate undergoes a rearrangement reaction to form the final adduct. The reaction is highly specific to thiols and does not react with other functional groups in proteins and peptides.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological properties of proteins and peptides. The reaction with thiols is highly specific and does not affect other functional groups. However, it is important to note that the reaction with thiols can lead to the modification of protein function, which can have downstream effects on cellular processes.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl ({2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}sulfanyl)acetate in lab experiments include its high specificity for thiols, ease of detection, and high yield of product. The limitations include the potential modification of protein function and the need for specialized equipment for detection.
Future Directions
There are several future directions for the use of Ethyl ({2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}sulfanyl)acetate in scientific research. One potential application is the detection of thiols in live cells and tissues. This would require the development of new techniques for the delivery of this compound to cells and tissues. Another potential application is the use of this compound for the detection of thiols in complex biological samples, such as blood and urine. This would require the development of new methods for sample preparation and detection. Overall, this compound has the potential to be a valuable tool for the study of thiols in biological systems.
Synthesis Methods
The synthesis of Ethyl ({2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}sulfanyl)acetate involves the reaction of 2-nitrobenzenesulfenyl chloride with ethyl acetate in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in high yield. The purity of the product can be confirmed by NMR spectroscopy and mass spectrometry.
Scientific Research Applications
Ethyl ({2-nitro-4-[(trifluoromethyl)sulfonyl]phenyl}sulfanyl)acetate has been widely used in scientific research as a reagent for the detection of thiols in proteins and peptides. Thiols are important functional groups in biological systems and their detection is crucial for understanding various physiological processes. This compound reacts specifically with thiols to form a stable adduct, which can be easily detected by mass spectrometry or fluorescence spectroscopy.
properties
Molecular Formula |
C11H10F3NO6S2 |
---|---|
Molecular Weight |
373.3 g/mol |
IUPAC Name |
ethyl 2-[2-nitro-4-(trifluoromethylsulfonyl)phenyl]sulfanylacetate |
InChI |
InChI=1S/C11H10F3NO6S2/c1-2-21-10(16)6-22-9-4-3-7(5-8(9)15(17)18)23(19,20)11(12,13)14/h3-5H,2,6H2,1H3 |
InChI Key |
OPIWLRRQUXIJQN-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CSC1=C(C=C(C=C1)S(=O)(=O)C(F)(F)F)[N+](=O)[O-] |
Canonical SMILES |
CCOC(=O)CSC1=C(C=C(C=C1)S(=O)(=O)C(F)(F)F)[N+](=O)[O-] |
Origin of Product |
United States |
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